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Compound of Interest

Compound Name:
5-Phenylthiophene-2-

carbaldehyde

Cat. No.: B091291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety guidance.

All laboratory work should be conducted in accordance with established safety protocols and

under the supervision of qualified personnel.

Executive Summary
5-Phenylthiophene-2-carbaldehyde is a chemical intermediate used in the synthesis of more

complex molecules, particularly in the fields of pharmaceuticals and materials science. While it

is commercially available, a comprehensive toxicological profile for this specific compound is

not publicly available. Safety Data Sheets consistently report "no data available" for key

toxicological endpoints. Therefore, a precautionary approach is warranted when handling this

compound. This guide summarizes the available safety information for 5-Phenylthiophene-2-
carbaldehyde and provides data on structurally related compounds to infer potential hazards.

All personnel handling this substance should be equipped with appropriate personal protective

equipment and be familiar with standard laboratory safety procedures for handling potentially

hazardous chemicals.

Chemical and Physical Properties
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A summary of the known physical and chemical properties of 5-Phenylthiophene-2-
carbaldehyde is provided in the table below.

Property Value Reference(s)

CAS Number 19163-21-4 [1][2][3]

Molecular Formula C₁₁H₈OS [1][3][4]

Molecular Weight 188.25 g/mol [1][2][4]

Appearance
Solid, Off-white to light yellow

powder
[1][4]

Melting Point 92-95 °C [1][2]

Boiling Point Not available

Flash Point Not applicable [1][2]

Solubility Not available

Hazard Identification and GHS Classification
There is a significant lack of consensus and data regarding the GHS classification for 5-
Phenylthiophene-2-carbaldehyde. One source states that it is "Not a dangerous substance

according to GHS," but adds the caution that the "substance not yet tested completely"[4].

Another source classifies it as a "Combustible Solid"[1][2].

Due to the limited data, it is prudent to consider the GHS classifications of structurally similar

compounds to anticipate potential hazards. The table below presents the GHS classifications

for related thiophene derivatives.
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Compound
GHS Classification and
Hazard Statements

Reference(s)

5-Phenylthiophene-2-

carbaldehyde

Not classified as a dangerous

substance according to GHS

(Caution: substance not yet

tested completely).

Combustible Solid.

[1][2][4]

2-Thiophenecarboxaldehyde

Acute Toxicity, Oral (Category

4), H302: Harmful if swallowed.

Skin Corrosion/Irritation

(Category 2), H315: Causes

skin irritation. Serious Eye

Damage/Eye Irritation

(Category 2), H319: Causes

serious eye irritation. Skin

Sensitization (Category 1),

H317: May cause an allergic

skin reaction. Flammable

liquids (Category 4), H227:

Combustible liquid.

[5][6]

5-(4-

(Diphenylamino)phenyl)thioph

ene-2-carbaldehyde

Acute Toxicity, Oral (Category

4), H302: Harmful if swallowed.

Skin Corrosion/Irritation

(Category 2), H315: Causes

skin irritation. Serious Eye

Damage/Eye Irritation

(Category 2), H319: Causes

serious eye irritation. Specific

target organ toxicity, single

exposure; Respiratory tract

irritation (Category 3), H335:

May cause respiratory

irritation.

[7]
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Note: The hazard information for related compounds should be used for preliminary hazard

assessment and to inform handling procedures, but may not be fully representative of the

hazards of 5-Phenylthiophene-2-carbaldehyde.

Toxicological Data
No specific toxicological data (e.g., LD50, LC50, irritation scores) for 5-Phenylthiophene-2-
carbaldehyde was found in the public domain. The available Safety Data Sheets consistently

state "no data available" for acute toxicity, skin corrosion/irritation, serious eye

damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and

reproductive toxicity[4].

Research on various thiophene derivatives has focused on their potential therapeutic

applications, with some studies reporting in vitro cytotoxicity against cancer cell lines. This data

is provided for informational purposes to highlight the biological activity of this class of

compounds, but it is not a direct measure of toxicity in a safety context.

Compound Cell Line Assay IC50 / Activity Reference(s)

Thiophene

Derivatives

MCF-7, NCI-

H460, SF-268
SRB assay

Various activities

reported for

different

derivatives

[1]

Thiophene

Carboxylate F8

CCRF-CEM

(ALL)
DNS assay

CC50 values

from 0.805 µM to

3.05 µM

[4]

Experimental Protocols
As no specific toxicological studies for 5-Phenylthiophene-2-carbaldehyde are available, this

section provides a generalized protocol for an in vitro cytotoxicity assay, based on

methodologies reported for other thiophene derivatives. This is for illustrative purposes only.

In Vitro Cytotoxicity Assay (MTT Assay)
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Objective: To determine the concentration of a test compound that inhibits cell viability by 50%

(IC50).

Materials:

Selected human cell line (e.g., HeLa, HepG2)

Complete cell culture medium (e.g., DMEM with 10% FBS)

5-Phenylthiophene-2-carbaldehyde

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

96-well microplates

Microplate reader

Methodology:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and

incubate for 24 hours to allow for cell attachment.

Compound Preparation: Prepare a stock solution of 5-Phenylthiophene-2-carbaldehyde in

DMSO. Make serial dilutions in complete culture medium to achieve the desired final

concentrations. The final DMSO concentration should not exceed 0.5%.

Cell Treatment: Remove the old medium from the wells and add 100 µL of the prepared

compound dilutions. Include a vehicle control (medium with DMSO) and a positive control (a

known cytotoxic agent).
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Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5%

CO₂.

MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for

another 4 hours.

Solubilization: Add 100 µL of solubilization buffer to each well to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the

percentage of viability against the compound concentration to determine the IC50 value.
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Caption: A generalized workflow for the safe handling of chemicals with unknown or incomplete

hazard data.
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Hazard Assessment Logic for Compounds with Limited Data

Target Compound:
5-Phenylthiophene-2-carbaldehyde

Search for Direct
Toxicological Data

Data Found?

Use Direct Data for
Hazard Assessment

Yes

No Direct Data Available

No

Identify Structurally
Analogous Compounds

Gather Toxicological Data
for Analogues

Infer Potential Hazards
(Read-Across Approach)

Adopt Precautionary Principle:
Treat as Potentially Hazardous

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b091291?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A logical diagram illustrating the process of hazard assessment when direct

toxicological data is unavailable.

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended

for all procedures involving this compound[5][6].

Ensure that eyewash stations and safety showers are readily accessible[5][6].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield[1][2][5].

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Change gloves

immediately if they become contaminated[1][2][5].

Respiratory Protection: If dusts or aerosols are likely to be generated, a NIOSH-approved

respirator (e.g., N95 dust mask) should be used[1][2].

Handling:

Avoid contact with skin, eyes, and clothing[5][6].

Avoid breathing dust[4].

Wash hands thoroughly after handling[5].

Keep away from heat, sparks, and open flames as it is a combustible solid[1][2][5].

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place[4][5][6].

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents[5].
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First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention[4][5].

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention[4][5].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention[4][5].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention[4][5].

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide[4][5].

Hazardous Combustion Products: May include carbon monoxide, carbon dioxide, and sulfur

oxides[5].

Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus

(SCBA) and full protective gear[4][5].

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Evacuate

personnel to safe areas. Wear appropriate personal protective equipment[4][5].

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains[4].

Methods for Containment and Cleaning Up: Sweep up and shovel into a suitable container

for disposal. Avoid creating dust. Clean the spill area with soap and water[4].

Stability and Reactivity
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Reactivity: No specific reactivity hazards have been identified[5].

Chemical Stability: Stable under recommended storage conditions[5].

Conditions to Avoid: Heat, flames, and sparks. Incompatible products[5].

Incompatible Materials: Strong oxidizing agents, strong bases, strong reducing agents[5].

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and sulfur oxides[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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